Cas no 898751-80-9 (4'-Methoxy-2-piperidinomethyl benzophenone)

• Product Name: 4'-Methoxy-2-piperidinomethyl benzophenone
• CAS No: 898751-80-9
• MF: C₂₀H₂₃NO₂
• MW: 309.402125597
• CID: 1945973
• PubChem ID: 24725182
• Update Time: 2025-05-20

4'-Methoxy-2-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-methoxyphenyl)-[2-(piperidin-1-ylmethyl)phenyl]methanone
• 4'-METHOXY-2-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• CTK5G3782
• AG-H-63538
• 4'-methoxy-2-piperidinomethylbenzophenone
• KB-193041
• MFCD03842465
• (4-Methoxyphenyl){2-[(piperidin-1-yl)methyl]phenyl}methanone
• AKOS016020877
• DTXSID60643578
• 898751-80-9
• 4'-Methoxy-2-piperidinomethyl benzophenone

• MDL： MFCD03842465
• Inchi： 1S/C20H23NO2/c1-23-18-11-9-16(10-12-18)20(22)19-8-4-3-7-17(19)15-21-13-5-2-6-14-21/h3-4,7-12H,2,5-6,13-15H2,1H3
• InChI Key： WMYSBEOHMMQEOE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1=CC=CC=C1CN1CCCCC1

Computed Properties

• Exact Mass: 309.17300
• Monoisotopic Mass: 309.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54000
• LogP: 3.85000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4'-Methoxy-2-piperidinomethyl benzophenone

4'-Methoxy-2-piperidinomethyl Benzophenone: A Comprehensive Overview

4'-Methoxy-2-piperidinomethyl benzophenone (CAS No: 898751-80-9) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development, optical materials, and advanced chemical synthesis.

The molecular structure of 4'-methoxy-2-piperidinomethyl benzophenone consists of a benzophenone backbone with a methoxy group at the 4' position and a piperidinomethyl group at the 2 position. This arrangement imparts the compound with distinct electronic and steric properties, making it a versatile building block for further chemical modifications. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable aspects of 4'-methoxy-2-piperidinomethyl benzophenone is its ability to participate in various photochemical reactions. Researchers have explored its use in the creation of photoresponsive materials, where its aromatic system plays a crucial role in light absorption and energy transfer processes. This property has led to its application in the development of advanced optical sensors and light-sensitive polymers.

Recent advancements in synthetic methodologies have also expanded the accessibility of 4'-methoxy-2-piperidinomethyl benzophenone. Utilizing green chemistry principles, chemists have developed more efficient and environmentally friendly routes for its synthesis. These methods often involve catalytic systems that minimize waste and reduce energy consumption, aligning with global sustainability goals.

In the pharmaceutical industry, 4'-methoxy-2-piperidinomethyl benzophenone has been investigated for its potential as a lead compound in drug discovery programs. Its structural features make it an ideal candidate for modifying pharmacokinetic properties such as solubility and bioavailability. Preclinical studies have demonstrated promising results in targeting specific biological pathways associated with chronic diseases like cancer and neurodegenerative disorders.

The compound's stability under various conditions has also been a focal point of recent research. Studies have shown that 4'-methoxy-2-piperidinomethyl benzophenone exhibits excellent thermal stability, making it suitable for high-temperature applications in industrial settings. Additionally, its resistance to oxidative degradation under physiological conditions enhances its potential as a component in biocompatible materials.

From a materials science perspective, 4'-methoxy-2-piperidinomethyl benzophenone has been employed as a precursor for constructing advanced organic frameworks. Its ability to form stable covalent bonds with other functional groups facilitates the design of porous materials with tailored properties for gas storage and catalysis.

In conclusion, 4'-methoxy-2-piperidinomethyl benzophenone (CAS No: 898751-80-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.